Cas no 1261583-60-1 (Methyl 3-methoxy-5-(trifluoromethoxy)benzoate)
Methyl 3-methoxy-5-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
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- METHYL 3-METHOXY-5-(TRIFLUOROMETHOXY)BENZOATE
- 3-Methoxy-5-(trifluoromethoxy)benzoic acid methyl ester
- Methyl 3-methoxy-5-(trifluoromethoxy)benzoate
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- Inchi: 1S/C10H9F3O4/c1-15-7-3-6(9(14)16-2)4-8(5-7)17-10(11,12)13/h3-5H,1-2H3
- InChI Key: OKHBGILWWPWNMN-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(=CC(C(=O)OC)=C1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- XLogP3: 2.9
- Topological Polar Surface Area: 44.8
Methyl 3-methoxy-5-(trifluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013002381-1g |
Methyl 3-methoxy-5-(trifluoromethoxy)benzoate |
1261583-60-1 | 97% | 1g |
$1579.40 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1846709-1g |
Methyl 3-methoxy-5-(trifluoromethoxy)benzoate |
1261583-60-1 | 98% | 1g |
¥4361.00 | 2024-08-09 |
Methyl 3-methoxy-5-(trifluoromethoxy)benzoate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Methyl 3-methoxy-5-(trifluoromethoxy)benzoate
Comprehensive Overview of Methyl 3-methoxy-5-(trifluoromethoxy)benzoate (CAS No. 1261583-60-1)
Methyl 3-methoxy-5-(trifluoromethoxy)benzoate (CAS No. 1261583-60-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a methoxy and trifluoromethoxy substitution pattern, makes it a valuable building block for designing bioactive molecules. The compound's ester functionality further enhances its reactivity, enabling diverse chemical transformations.
In recent years, the demand for fluorinated compounds like Methyl 3-methoxy-5-(trifluoromethoxy)benzoate has surged due to their applications in drug discovery. Researchers highlight its role in improving metabolic stability and bioavailability of therapeutic agents. The trifluoromethoxy group is particularly noteworthy, as it often enhances lipophilicity and membrane permeability—key factors in modern small-molecule drug development. This aligns with current trends in precision medicine and targeted therapies, where structural optimization is critical.
From a synthetic chemistry perspective, CAS No. 1261583-60-1 serves as a versatile intermediate. Its benzoate core allows for further functionalization via cross-coupling reactions or nucleophilic substitutions. Laboratories frequently employ this compound in palladium-catalyzed reactions, a hot topic in green chemistry due to the industry's push for sustainable catalytic processes. Users searching for "high-efficiency fluorinated intermediates" or "methoxy benzoate derivatives" will find this compound highly relevant to their work.
The compound's thermal stability and solubility profile also make it suitable for material science applications. With growing interest in organic electronics, researchers explore its potential as a precursor for liquid crystals or polymeric materials. These applications resonate with searches related to "advanced functional materials" and "fluorine-containing polymers," reflecting broader industrial needs.
Quality control of Methyl 3-methoxy-5-(trifluoromethoxy)benzoate involves rigorous analytical methods, including HPLC and GC-MS. Purity thresholds (>98%) are critical for pharmaceutical-grade applications, a frequent concern among buyers searching for "high-purity aromatic esters." Suppliers often provide detailed spectroscopic data (¹H NMR, ¹³C NMR) to verify structural integrity—a practice highly valued in academic and industrial procurement.
Environmental and safety considerations for this compound follow standard laboratory handling protocols. While not classified as hazardous under major regulatory frameworks, proper ventilation and PPE are recommended during manipulation. This addresses common queries about "safe handling of fluorinated benzoates" in research settings.
Market analysts note increasing patent activity involving CAS 1261583-60-1, particularly in antiviral and anti-inflammatory drug pipelines. Such trends correlate with rising searches for "COVID-19 related intermediates" and "immunomodulator synthesis," showcasing the compound's relevance to global health challenges.
In conclusion, Methyl 3-methoxy-5-(trifluoromethoxy)benzoate represents a multifaceted tool for modern chemistry. Its combination of fluorine chemistry and aromatic reactivity positions it at the intersection of multiple high-growth research fields, from medicinal chemistry to smart materials. The compound's adaptability ensures continued interest across scientific and industrial communities.
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